ANILINE, p-(5-(p-ETHOXYPHENOXY)PENTYLOXY)-
Overview
Description
Aniline, p-(5-(p-ethoxyphenoxy)pentyloxy)- is a bioactive chemical.
Scientific Research Applications
Corrosion Inhibition
Aniline derivatives, specifically well-dispersible aniline/p-phenylenediamine copolymers, have been utilized for corrosion inhibition. A study by Fu et al. (2013) showed that these copolymers, when used in epoxy composite coatings, exhibited excellent corrosion resistance on carbon steel in saline and acidic environments. This application is significant in extending the lifespan and integrity of metal structures in corrosive environments (Fu et al., 2013).
Ozonation in Water Treatment
Ozonation of anilines, including variants bearing different substituents, is an important process in water treatment. Tekle-Röttering et al. (2016) explored the kinetics and mechanisms of this reaction, which is crucial for the removal of aromatic amines from water. This process aids in the production of safer water for various uses, including consumption and industrial applications (Tekle-Röttering et al., 2016).
Drug Metabolism Research
The metabolism of aniline derivatives in the liver and intestines has been studied to understand how the body processes foreign compounds. Shirkey et al. (1979) investigated how these derivatives undergo various metabolic transformations, contributing to a deeper understanding of drug metabolism and toxicity (Shirkey et al., 1979).
Liquid Crystal Research
Aniline derivatives are also explored in the field of liquid crystals. Latha et al. (2011) studied the thermodynamic parameters of certain aniline-based compounds, which is valuable in developing new materials for displays and other optical applications (Latha et al., 2011).
Radioprotection Research
The study of substituted anilines for radioprotective activity by Blickenstaff et al. (1994) revealed that certain aniline derivatives can offer protection against radiation, which is crucial in medical and defense applications (Blickenstaff et al., 1994).
properties
CAS RN |
102321-36-8 |
|---|---|
Product Name |
ANILINE, p-(5-(p-ETHOXYPHENOXY)PENTYLOXY)- |
Molecular Formula |
C19H25NO3 |
Molecular Weight |
315.4 g/mol |
IUPAC Name |
4-[5-(4-ethoxyphenoxy)pentoxy]aniline |
InChI |
InChI=1S/C19H25NO3/c1-2-21-17-10-12-19(13-11-17)23-15-5-3-4-14-22-18-8-6-16(20)7-9-18/h6-13H,2-5,14-15,20H2,1H3 |
InChI Key |
IGTKFBBBRINJCB-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)OCCCCCOC2=CC=C(C=C2)N |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCCCCCOC2=CC=C(C=C2)N |
Appearance |
Solid powder |
Other CAS RN |
102321-36-8 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aniline, p-(5-(p-ethoxyphenoxy)pentyloxy)- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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